2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene

• IUPAC Name: 2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C17H18Cl2O3/c1-20-16-6-2-3-7-17(16)22-11-5-4-10-21-15-9-8-13(18)12-14(15)19/h2-3,6-9,12H,4-5,10-11H2,1H3
• InChI Key: LAKOGHNJUFVUAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H18Cl2O3
• Molecular Weight: 341.2 g/mol

Description

2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene, also known as dicamba, is a herbicide that is widely used in agriculture to control broadleaf weeds. It is a member of the benzoic acid family of herbicides and is classified as a synthetic auxin. Dicamba has been used for over 50 years, and its effectiveness and safety have been well studied.

Mechanism of Action

Dicamba works by disrupting the normal growth and development of plants. It acts as a synthetic auxin, which means that it mimics the natural plant hormone auxin. Auxin is responsible for regulating plant growth and development, and 2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene disrupts this process by causing abnormal growth patterns in plants. This leads to the death of the plant.
Biochemical and Physiological Effects:
Dicamba has been shown to have a number of biochemical and physiological effects on plants. It can cause changes in gene expression, alter the levels of plant hormones, and disrupt the normal functioning of plant cells. These effects ultimately lead to the death of the plant.

Advantages and Limitations for Lab Experiments

Dicamba is a useful tool for studying plant growth and development in the lab. It can be used to manipulate the growth of plants and study the effects of different treatments on plant growth. However, 2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene is also toxic to many plant species, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene. One area of interest is the development of 2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene-resistant crops, which would allow farmers to use 2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene more effectively as a herbicide. Another area of research is the use of 2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene in combination with other herbicides to improve weed control. Additionally, there is interest in studying the long-term effects of 2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene use on soil health and the environment.

Synthesis Methods

Dicamba can be synthesized by reacting 2,4-dichlorophenol with 2-methoxyphenol in the presence of a base. The resulting product is then reacted with 4-chloro-2-butanol to form the final product. The synthesis of 2,4-dichloro-1-[4-(2-methoxyphenoxy)butoxy]benzene is a well-established process, and it can be produced on a large scale for commercial use.

Scientific Research Applications

Dicamba has been extensively studied for its use as a herbicide in agriculture. It has been shown to be effective in controlling a wide range of broadleaf weeds, including those that are resistant to other herbicides. Dicamba is also used in research to study plant growth and development, as it can mimic the natural plant hormone auxin.